Cas no 137837-86-6 (N,N-Dimethyl-N'-{4-[(2-nitrophenyl)methyl]phenyl}urea)

• Product Name: N,N-Dimethyl-N'-{4-[(2-nitrophenyl)methyl]phenyl}urea
• CAS No: 137837-86-6
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 2772425
• PubChem ID: 15702527
• Update Time: 2025-04-21

N,N-Dimethyl-N'-{4-[(2-nitrophenyl)methyl]phenyl}urea Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-N'-{4-[(2-nitrophenyl)methyl]phenyl}urea
• DTXSID40577064
• 137837-86-6

• Inchi： 1S/C16H17N3O3/c1-18(2)16(20)17-14-9-7-12(8-10-14)11-13-5-3-4-6-15(13)19(21)22/h3-10H,11H2,1-2H3,(H,17,20)
• InChI Key： VNUWXCWWSZRGMH-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)NC1C=CC(=CC=1)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.12699141Da
• Monoisotopic Mass: 299.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.2Ų